Cas no 878745-17-6 (Benzoic acid, 3-(1,1-dimethylpropyl)-)
878745-17-6 structure
Product Name:Benzoic acid, 3-(1,1-dimethylpropyl)-
CAS No:878745-17-6
MF:C12H16O2
MW:192.254243850708
CID:1914133
PubChem ID:8167115
Update Time:2025-04-21
Benzoic acid, 3-(1,1-dimethylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(1,1-dimethylpropyl)-
- SCHEMBL120251
- AKOS006330672
- AE-562/43287047
- OSARIWRAPRUKOT-UHFFFAOYSA-N
- 3-tert-pentylbenzoic acid
- DB-377744
- 3-(1,1-dimethylpropyl)benzoic acid
- 878745-17-6
-
- Inchi: 1S/C12H16O2/c1-4-12(2,3)10-7-5-6-9(8-10)11(13)14/h5-8H,4H2,1-3H3,(H,13,14)
- InChI Key: OSARIWRAPRUKOT-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)C(C)(C)CC)=O
Computed Properties
- Exact Mass: 192.115029749Da
- Monoisotopic Mass: 192.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
Benzoic acid, 3-(1,1-dimethylpropyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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